Cas no 1172959-15-7 (N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide)

• Product Name: N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide
• CAS No: 1172959-15-7
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 5507107
• Update Time: 2025-05-27

N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]sulfamoyl]-3-methylphenyl]propanamide
• N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide

• Inchi： 1S/C22H27N3O5S/c1-4-21(26)23-17-9-10-20(15(2)12-17)31(28,29)24-18-8-7-16-6-5-11-25(19(16)13-18)22(27)14-30-3/h7-10,12-13,24H,4-6,11,14H2,1-3H3,(H,23,26)
• InChI Key： UZSIUQYMJUYAHR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)C(C)=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide

Recent Advances in the Study of N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide (CAS: 1172959-15-7)

The compound N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide (CAS: 1172959-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and tetrahydroquinoline moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its structural features have been optimized to enhance bioavailability and reduce off-target effects, as demonstrated in recent in vitro and in vivo studies.

Another significant development is the exploration of its synthetic pathways. Researchers have developed more efficient and scalable methods for the synthesis of 1172959-15-7, which is critical for its further development and potential commercialization. These advancements not only improve yield and purity but also address environmental concerns by minimizing the use of hazardous reagents.

Recent preclinical studies have highlighted the compound's efficacy in animal models of disease. For instance, in models of rheumatoid arthritis, 1172959-15-7 demonstrated a marked reduction in inflammation and joint damage. These findings are supported by detailed mechanistic studies, which reveal its ability to modulate key signaling pathways involved in disease progression.

Despite these promising results, challenges remain. The compound's long-term safety profile and potential drug-drug interactions require further investigation. Ongoing clinical trials aim to address these questions and establish its therapeutic potential in humans. Researchers are also exploring its application in other disease areas, such as oncology and neurodegenerative disorders, given its versatile pharmacological properties.

In conclusion, N-(4-{[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]sulfamoyl}-3-methylphenyl)propanamide represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structure and promising biological activity make it a valuable candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.